N-(4-methoxyphenyl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(2-piperidin-1-ylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C23H25N3O3/c1-28-19-11-9-18(10-12-19)24-22(27)16-29-20-7-5-6-17-8-13-21(25-23(17)20)26-14-3-2-4-15-26/h5-13H,2-4,14-16H2,1H3,(H,24,27)
• InChI Key: BGRYFLZUKOLIIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCCCC4
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

MPQOA is a synthetic compound that belongs to the class of quinoline derivatives. It was first synthesized in 2013 by a team of researchers led by Dr. Zhang Wei at the Shanghai Institute of Materia Medica, Chinese Academy of Sciences. Since then, MPQOA has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research.

Scientific Research Applications

Structural Studies and Molecular Interactions

Research into the structural properties and molecular interactions of amide derivatives, including compounds similar to N-(4-methoxyphenyl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)acetamide, has revealed intriguing behaviors. For instance, the structural study of amide derivatives has shown that these compounds can form unique spatial orientations and exhibit specific coordination behaviors with anions. This property is significant for the development of molecular sensors or materials with specific chemical selectivity (Kalita, Baruah, 2010). Similarly, investigations into the crystal structures of quinoline derivatives have provided insights into their potential for forming co-crystals with aromatic diols, indicating applications in materials science and molecular engineering (Karmakar, Kalita, Baruah, 2009).

Antimicrobial and Antiprotozoal Activities

Derivatives of N-(4-methoxyphenyl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)acetamide have been evaluated for their antimicrobial and antiprotozoal activities. Studies have demonstrated that certain derivatives exhibit promising antibacterial and antifungal activities, indicating their potential as leads for developing new antimicrobial agents. This research area is crucial for addressing the ongoing challenge of antibiotic resistance and finding new treatments for infectious diseases (Debnath, Ganguly, 2015).

Molecular Sensing and Environmental Monitoring

The compound's derivatives have also been explored for their use in environmental monitoring and as molecular sensors. A particular focus has been on developing chemosensors capable of detecting metal ions in aqueous solutions and living cells. Such sensors are invaluable for environmental monitoring, medical diagnostics, and biochemical research, where precise detection and quantification of specific ions are required (Park et al., 2015).